Cas no 204842-93-3 (2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine)
![2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine structure](https://ossimg.kuujia.com/scimg/205000/204842-93-3x500.png)
204842-93-3 structure
Product Name:2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine
CAS No:204842-93-3
MF:C22H23NO4
MW:365.42232632637
CID:2840619
PubChem ID:19610800
Update Time:2025-04-21
2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL8501235
- DTXSID50599070
- 2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine
- 204842-93-3
-
- Inchi： 1S/C22H23NO4/c1-12-14-7-6-13-8-18(24-2)20(26-4)10-16(13)22(14)23-17-11-21(27-5)19(25-3)9-15(12)17/h8-11H,6-7H2,1-5H3
- InChI Key： JGUFJEFAHCMRPB-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=C(C=1)CCC1=C(C)C3C=C(C(=CC=3N=C12)OC)OC)OC
Computed Properties
- Exact Mass: 365.16270821g/mol
- Monoisotopic Mass: 365.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.8Ų
2,3,9,10-Tetramethoxy-7-methyl-5,6-dihydrobenzo[c]acridine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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